Cas no 899356-95-7 (4-[(piperidin-4-yl)methyl]pyridine)

• Product Name: 4-[(piperidin-4-yl)methyl]pyridine
• CAS No: 899356-95-7
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 1084632
• PubChem ID: 3736677
• Update Time: 2025-11-01

4-[(piperidin-4-yl)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Piperidin-4-ylmethyl)pyridine
• 4-(4-Piperidinylmethyl)pyridine
• 4-Piperidin-4-ylmethylpyridin
• Pyridine, 4-(4-piperidinylMethyl)-
• 4-[(piperidin-4-yl)methyl]pyridine
• EN300-187642
• A857271
• CS-0106073
• D76605
• F8887-4678
• AKOS009157632
• AS-813/43502117
• BS-33065
• 899356-95-7
• SCHEMBL2109582
• 4-(4-pyridinylmethyl)piperidine
• CHEMBL4531252
• ZKB35695
• SB41493
• DB-349524

• Inchi： 1S/C11H16N2/c1-5-12-6-2-10(1)9-11-3-7-13-8-4-11/h1-2,5-6,11,13H,3-4,7-9H2
• InChI Key： IZGBPYJZRFCEDQ-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=CN=CC=2)CC1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-[(piperidin-4-yl)methyl]pyridine

4-[(Piperidin-4-yl)methyl]pyridine (CAS No. 899356-95-7): An Overview of Its Properties, Applications, and Recent Research

4-[(Piperidin-4-yl)methyl]pyridine (CAS No. 899356-95-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(piperidin-4-ylmethyl)pyridine, is characterized by its unique structural features, which include a pyridine ring and a piperidine moiety connected through a methylene bridge. These structural elements contribute to its diverse chemical and biological properties, making it a valuable compound for various applications.

The chemical structure of 4-[(piperidin-4-yl)methyl]pyridine consists of a six-membered pyridine ring and a piperidine ring, both of which are nitrogen-containing heterocycles. The methylene bridge connecting these rings imparts flexibility to the molecule, which can influence its interactions with biological targets. The compound's molecular formula is C₁₁H₁₆N₂, and its molecular weight is approximately 176.25 g/mol.

In terms of physical properties, 4-[(piperidin-4-yl)methyl]pyridine is typically a colorless liquid at room temperature. It has a boiling point of around 200°C and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and biological assays.

The synthesis of 4-[(piperidin-4-yl)methyl]pyridine can be achieved through several methods, including the reaction of 4-piperidinemethanol with 4-chloromethylpyridine hydrochloride in the presence of a base such as potassium carbonate. Another approach involves the reductive amination of 4-piperidone with 4-formylpyridine followed by reduction with sodium borohydride. These synthetic routes provide efficient and scalable methods for producing the compound, which is crucial for its application in research and development.

One of the key areas where 4-[(piperidin-4-yl)methyl]pyridine has shown promise is in pharmaceutical research. The compound's ability to modulate various biological pathways makes it an attractive candidate for drug discovery. Recent studies have explored its potential as a ligand for G protein-coupled receptors (GPCRs), particularly those involved in neurotransmission and neurodegenerative diseases. For instance, research has demonstrated that 4-[(piperidin-4-yl)methyl]pyridine can act as an agonist or antagonist at specific GPCRs, depending on the context and concentration used.

In addition to its potential as a GPCR ligand, 4-[(piperidin-4-yl)methyl]pyridine has been investigated for its effects on ion channels and enzymes. Studies have shown that it can modulate the activity of voltage-gated sodium channels (NaV) and potassium channels (Kv), which are important targets in the treatment of neurological disorders such as epilepsy and pain. The compound's ability to influence these channels suggests its potential as a therapeutic agent for conditions characterized by abnormal neuronal excitability.

The pharmacological profile of 4-[(piperidin-4-yl)methyl]pyridine has also been studied in preclinical models. Animal studies have demonstrated that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for its development as a potential drug candidate. Furthermore, preliminary safety assessments have indicated that the compound does not exhibit significant cytotoxicity or genotoxicity at therapeutic concentrations.

Recent advancements in computational chemistry have also contributed to our understanding of 4-[(piperidin-4-yl)methyl]pyridine's behavior. Molecular docking studies have provided insights into its binding interactions with target proteins, helping to predict its efficacy and selectivity. These computational tools are valuable for optimizing the compound's structure to enhance its therapeutic potential while minimizing side effects.

In the context of drug discovery, 4-[(piperidin-4-yl)methyl]pyridine serves as an important lead compound for the development of novel therapeutics. Its unique structure allows for the introduction of functional groups that can improve its pharmacological properties, such as increased potency or reduced off-target effects. Ongoing research is focused on optimizing these derivatives to create more effective drugs for various diseases.

Beyond its pharmaceutical applications, 4-[(piperidin-4-yl)methyl]pyridine has found use in other areas of chemistry and biology. For example, it has been employed as a building block in the synthesis of more complex molecules, including natural products and synthetic analogs with diverse biological activities. Its versatility as a synthetic intermediate highlights its importance in organic synthesis and chemical biology.

In conclusion, 4-[(Piperidin-4-yl)methyl]pyridine (CAS No. 899356-95-7) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure and biological properties make it an attractive candidate for drug discovery, particularly in the areas of GPCR modulation, ion channel regulation, and enzyme inhibition. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, solidifying its position as an important molecule in the field of medicinal chemistry.